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Compound of Interest

Compound Name: 1-Bromoundecane-d4

Cat. No.: B566722 Get Quote

Technical Guide: 1-Bromoundecane-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromoundecane-d4, a

deuterated derivative of 1-bromoundecane. This document is intended for professionals in

research, and drug development, offering key data, potential experimental applications, and

logical workflows.

Core Compound Data
1-Bromoundecane-d4 is a stable, isotopically labeled version of 1-bromoundecane, where

four hydrogen atoms have been replaced by deuterium. This substitution is invaluable for a

range of analytical and research applications, particularly in studies involving mass

spectrometry.

A summary of the key quantitative data for 1-Bromoundecane-d4 is presented below. For

comparative purposes, data for the non-deuterated form, 1-Bromoundecane, is also included.
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Property 1-Bromoundecane-d4 1-Bromoundecane

CAS Number 1219802-82-0 693-67-4[1][2][3][4]

Molecular Formula C₁₁D₄H₁₉Br C₁₁H₂₃Br[2][5]

Molecular Weight 239.23 g/mol [6] 235.20 g/mol [1][3][4][5]

Physical Form Liquid (at room temperature)
Colorless to yellowish liquid[2]

[5]

Melting Point Not specified -9 °C[1][3]

Boiling Point Not specified 137-138 °C at 18 mmHg[1][3]

Density Not specified 1.054 g/mL at 25 °C[1]

Refractive Index Not specified n20/D 1.457[1]

Applications in Research and Drug Development
Deuterated compounds like 1-Bromoundecane-d4 are powerful tools in pharmaceutical

research. The primary advantage of isotopic labeling is the mass difference between hydrogen

(H) and deuterium (D), which can be readily detected by mass spectrometry (MS). This

property makes them ideal for use as internal standards in quantitative bioanalysis.[6][7]

In drug development, understanding the pharmacokinetics (PK) of a new chemical entity is

critical. This involves studying the absorption, distribution, metabolism, and excretion (ADME)

of the compound. Deuterated standards are essential for the accurate quantification of drug

candidates and their metabolites in biological matrices such as plasma, urine, and tissues.[3][5]

By adding a known amount of the deuterated internal standard to a sample, variations in

sample preparation and instrument response can be normalized, leading to highly accurate and

precise measurements.[1][6]

Experimental Protocols
While a specific, published protocol for the synthesis of 1-Bromoundecane-d4 is not readily

available, a plausible synthetic route can be derived from general methods for the deuteration

and bromination of alkanes. The following represents a generalized, conceptual protocol.
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Conceptual Synthesis of 1-Bromoundecane-d4
The synthesis of 1-Bromoundecane-d4 would likely involve the deuteration of a suitable

precursor followed by bromination. One possible approach is the reduction of a carboxylic acid

or ester with a deuterated reducing agent, followed by conversion of the resulting alcohol to the

bromide.

Step 1: Synthesis of Undecanol-d4

Starting Material: Undecylenic acid or a derivative.

Deuteration: Reduction of the terminal double bond using deuterium gas (D₂) with a suitable

catalyst (e.g., Palladium on carbon). This would yield undecanoic acid-d4.

Reduction to Alcohol: The deuterated carboxylic acid is then reduced to the corresponding

alcohol, undecanol-d4, using a strong reducing agent like lithium aluminum deuteride

(LiAlD₄).

Step 2: Bromination of Undecanol-d4

Reactant: The synthesized undecanol-d4.

Brominating Agent: A common method for converting primary alcohols to alkyl bromides is

the use of phosphorus tribromide (PBr₃) or a mixture of hydrobromic and sulfuric acids.

Procedure: The undecanol-d4 would be reacted with the brominating agent, typically in an

inert solvent and under controlled temperature conditions.

Work-up and Purification: The reaction mixture would then be subjected to an aqueous work-

up to remove unreacted reagents and byproducts. The crude 1-Bromoundecane-d4 would

be purified, for example, by distillation or column chromatography.

Application as an Internal Standard in a
Pharmacokinetic Study
The primary application of 1-Bromoundecane-d4 is as a synthetic building block. For instance,

it could be used to synthesize a deuterated version of a drug candidate that contains an
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undecyl chain. The resulting deuterated drug would then serve as an internal standard for the

non-deuterated parent drug in a pharmacokinetic study.

Experimental Workflow:

Dosing: A test animal (e.g., a mouse or rat) is dosed with the non-deuterated drug candidate.

[8]

Sample Collection: Blood samples are collected at various time points after dosing.[8]

Sample Preparation:

A known amount of the deuterated internal standard (synthesized using 1-
Bromoundecane-d4) is spiked into each plasma sample.

The plasma proteins are precipitated, typically with a cold organic solvent like acetonitrile

or methanol.

The samples are centrifuged, and the supernatant containing the drug and the internal

standard is collected.

LC-MS/MS Analysis:

The supernatant is injected into a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) system.

The drug and the internal standard, having very similar chemical properties, will co-elute

from the chromatography column.[7]

In the mass spectrometer, the two compounds will be detected based on their different

masses.

Quantification: The ratio of the peak area of the drug to the peak area of the deuterated

internal standard is used to calculate the concentration of the drug in the original plasma

sample. This method corrects for any loss of analyte during sample preparation and for

variations in instrument response.
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Visualized Workflows
The following diagrams, generated using Graphviz, illustrate the conceptual synthetic pathway

and a typical experimental workflow for the application of a deuterated compound in a

pharmacokinetic study.

Conceptual Synthesis of 1-Bromoundecane-d4

Starting Material Synthesis Steps Final Product

Undecylenic Acid Derivative Deuteration (e.g., D2, Pd/C)Step 1 Reduction (e.g., LiAlD4)
-> Undecanol-d4

Step 2
Bromination (e.g., PBr3)
-> 1-Bromoundecane-d4

Step 3

Purified 1-Bromoundecane-d4Purification

Click to download full resolution via product page

Caption: Conceptual synthetic workflow for 1-Bromoundecane-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b566722?utm_src=pdf-body-img
https://www.benchchem.com/product/b566722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for a Pharmacokinetic Study Using a Deuterated Internal Standard

Dosing of Animal with
Non-Deuterated Drug

Collection of Biological Samples
(e.g., Blood)

Spiking of Samples with
Deuterated Internal Standard

Sample Preparation
(e.g., Protein Precipitation)

LC-MS/MS Analysis

Data Processing and Quantification
(Ratio of Drug to Standard)

Pharmacokinetic Profile Generation
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Caption: Use of a deuterated internal standard in a pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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